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Compound of Interest

Compound Name: 5,7-Dichloro-4-hydroxyquinoline

CAS No.: 171850-29-6

Cat. No.: B067264

Get Quote

Introduction: The Quinoline Scaffold in Modern
Research
The quinoline ring system is a privileged scaffold in medicinal chemistry and drug development,

forming the core of numerous therapeutic agents. 5,7-Dichloro-4-hydroxyquinoline is a

specific derivative that has garnered interest for its potential biological activities. As a member

of the hydroxyquinoline family, its utility is rooted in its structural properties, which allow it to

interact with various biological targets. Notably, compounds with this scaffold are being

investigated as kinase inhibitors, leveraging their ability to competitively bind to the ATP-binding

sites of protein kinases[1]. The addition of two chlorine atoms at the 5 and 7 positions

significantly modulates the electron distribution of the aromatic system, influencing its binding

affinity, reactivity, and metabolic stability[2].

These application notes provide a comprehensive guide for researchers on the effective

solubilization and use of 5,7-Dichloro-4-hydroxyquinoline in common biological assays,

ensuring experimental reproducibility and integrity. We will delve into its physicochemical

properties, provide validated protocols for solution preparation, and discuss its mechanistic

context.
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Physicochemical & Solubility Profile
Accurate preparation of experimental compounds is foundational to reliable results. 5,7-
Dichloro-4-hydroxyquinoline is a crystalline solid with very low aqueous solubility.

Understanding its properties is critical for designing appropriate stock and working solution

protocols.

Property Data Source

Molecular Formula C₉H₅Cl₂NO N/A

Molecular Weight 214.05 g/mol N/A

Appearance
Colorless or yellowish needle-

like crystals
[3]

Melting Point ~180-181 °C [3]

CAS Number 611-39-2 [4]

Solubility Data Summary
Quantitative solubility data for 5,7-Dichloro-4-hydroxyquinoline is not extensively published.

However, based on its chemical structure and data from the closely related isomer, 5,7-

dichloro-8-hydroxyquinoline, a similar solubility profile is expected. The compound is practically

insoluble in water but shows good solubility in polar aprotic organic solvents and alkaline

solutions.
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Solvent Solubility Profile Rationale & Expert Insight

Water / PBS Insoluble / Very Poor

The hydrophobic, chlorinated

quinoline core prevents

dissolution in aqueous media.

Direct suspension in buffers is

not recommended due to the

high probability of precipitation

and inaccurate dosing.

DMSO Soluble

(Recommended for Primary

Stock). Dimethyl sulfoxide is a

powerful polar aprotic solvent

capable of dissolving many

hydrophobic compounds used

in biological research. It is the

gold standard for preparing

high-concentration stock

solutions.

Ethanol (EtOH) Soluble

Can be used as an alternative

to DMSO. However, DMSO is

often preferred for its superior

solvating power for this class

of compounds and lower

volatility.[2][3]

Aqueous NaOH / KOH Soluble

The acidic hydroxyl group at

the 4-position can be

deprotonated by a strong base

to form a more soluble

phenoxide salt.[3] This method

is useful for specific

applications but is generally

avoided for cell-based assays

due to the drastic pH change.
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Given its poor aqueous solubility, a two-step process involving a high-concentration organic

stock solution followed by dilution into aqueous media is mandatory.

Protocol 1: High-Concentration Stock Solution in DMSO
Objective: To prepare a stable, high-concentration primary stock solution for long-term storage.

Rationale: Using a high-quality polar aprotic solvent like DMSO is essential for fully solubilizing

the compound, ensuring the stock solution is a true solution and not a micro-suspension. This

prevents dosing errors in downstream experiments. A concentration of 10-50 mM is standard.

Materials:

5,7-Dichloro-4-hydroxyquinoline powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance and weighing paper

Vortex mixer and/or sonicator

Procedure:

Calculation: Determine the mass of 5,7-Dichloro-4-hydroxyquinoline required. For

example, to make 1 mL of a 20 mM stock solution: Mass = (214.05 g/mol ) x (0.020 mol/L) x

(0.001 L) = 0.00428 g = 4.28 mg

Weighing: Carefully weigh out the calculated mass of the compound and transfer it into a

sterile vial.

Solubilization: Add the calculated volume of DMSO (e.g., 1 mL).

Mixing: Cap the vial tightly and vortex vigorously for 1-2 minutes. If the solid does not fully

dissolve, use a bath sonicator for 5-10 minutes or warm the solution gently to 37°C. Visually

inspect to ensure no solid particles remain. The solution should be clear.
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Aliquoting & Storage: For convenience and to avoid repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

[5]

Storage: Store the aliquots at -20°C or -80°C, protected from light. Properly prepared stocks

in anhydrous DMSO are typically stable for several months to a year.[5]
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Stock Solution Preparation

1. Weigh Compound

2. Add DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot into
Single-Use Tubes

5. Store at -20°C / -80°C
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Caption: Proposed lysosomotropic mechanism of action for quinoline compounds.

Safety & Handling
As a laboratory chemical, 5,7-Dichloro-4-hydroxyquinoline requires careful handling.

Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.
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Inhalation: Avoid inhaling the powder. Handle in a well-ventilated area or a chemical fume

hood. The dust can be irritating to the respiratory system.[3]

Skin & Eye Contact: The compound is irritating to the skin and eyes.[3] In case of contact,

flush the affected area immediately with copious amounts of water for at least 15 minutes.

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.

Troubleshooting
Issue Potential Cause Recommended Solution

Compound precipitates in

working solution.

Concentration is above the

solubility limit for the final

DMSO percentage.

1. Remake the solution,

ensuring vigorous mixing

during dilution. 2. Lower the

final compound concentration.

3. If experimentally

permissible, slightly increase

the final DMSO concentration

(e.g., from 0.1% to 0.25%), but

always update the vehicle

control accordingly.

Inconsistent results between

experiments.

1. Repeated freeze-thaw

cycles of the stock solution. 2.

Inaccurate pipetting of viscous

DMSO stock. 3. Use of

old/degraded working

solutions.

1. Always use fresh aliquots for

each experiment. [5] 2. Use

positive displacement pipettes

or reverse pipetting for viscous

liquids. 3. Always prepare

working solutions fresh

immediately before use.

High toxicity observed in

control cells.

Final DMSO concentration is

too high for the specific cell

line.

Reduce the final DMSO

concentration to ≤0.1% or

determine the maximum

tolerable DMSO concentration

for your cell line in a

preliminary experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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